Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate

• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• IUPAC Name: butyl N-[2-(morpholine-4-carbonyl)phenyl]carbamate
• InChI: InChI=1S/C16H22N2O4/c1-2-3-10-22-16(20)17-14-7-5-4-6-13(14)15(19)18-8-11-21-12-9-18/h4-7H,2-3,8-12H2,1H3,(H,17,20)
• InChI Key: RGHSQYUXGNSHJG-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)NC1=CC=CC=C1C(=O)N2CCOCC2

Description

Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate, also known as BMC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMC is a carbamate derivative of 4-phenylphenol and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate is not fully understood, but studies have suggested that it may act through multiple pathways. One proposed mechanism is that Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate induces apoptosis in cancer cells by activating caspases. Another proposed mechanism is that Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate inhibits the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate has been shown to have anti-inflammatory and anti-oxidant effects. It has also been shown to have neuroprotective effects and may have potential therapeutic applications for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate is that it is relatively easy to synthesize and purify, making it a cost-effective compound for lab experiments. Additionally, Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate has been shown to have low toxicity, making it a safe compound to work with. However, one limitation of Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate research. One area of research is to further investigate its mechanism of action and identify potential molecular targets. Another area of research is to explore its potential therapeutic applications for other diseases, such as neurodegenerative diseases. Additionally, there is a need for more in vivo studies to further evaluate the safety and efficacy of Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate as a therapeutic agent.

Synthesis Methods

The synthesis of Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate involves a multi-step process that begins with the reaction of 4-phenylphenol with butyl chloroformate to form butyl 4-hydroxyphenylcarbamate. This intermediate is then reacted with morpholine in the presence of a catalyst to form butyl 2-(4-morpholinylcarbonyl)phenylcarbamate. The final product is obtained through purification using chromatography techniques.

Scientific Research Applications

Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate has been extensively studied for its potential therapeutic applications. One area of research is its use as an anti-cancer agent. Studies have shown that Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate has the ability to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, Butyl 2-(4-morpholinylcarbonyl)phenylcarbamate has been shown to inhibit the growth and metastasis of cancer cells in vivo.